Cas no 1212423-60-3 ((1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine)

(1R)-1-(3-Bromo-4-fluorophenyl)ethan-1-amine is a chiral amine derivative featuring a bromo-fluorophenyl substituent, which serves as a versatile intermediate in asymmetric synthesis and pharmaceutical applications. The stereospecific (R)-configuration ensures high enantioselectivity, making it valuable for the preparation of optically active compounds. Its bromo and fluoro functional groups enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while also offering opportunities for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its rigid aromatic backbone and potential for targeted modifications. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications.

(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine structure

1212423-60-3 structure

Product Name:(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine

CAS No:1212423-60-3

MF:C₈H₉BrFN

MW:218.066164731979

MDL:MFCD06761802

CID:1216565

PubChem ID:25324472

Update Time:2025-06-13

(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(3-Bromo-4-fluorophenyl)ethanamine
- 1212423-60-3
- (1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine
- J-500268
- (R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine
- EN300-87934
- MDL： MFCD06761802
- Inchi： 1S/C8H9BrFN/c1-5(11)6-2-3-8(10)7(9)4-6/h2-5H,11H2,1H3/t5-/m1/s1
- InChI Key： GLMDQQAMANPGCU-RXMQYKEDSA-N
- SMILES： BrC1=C(C=CC(=C1)[C@@H](C)N)F

Computed Properties

Exact Mass: 216.99024g/mol
Monoisotopic Mass: 216.99024g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26Å²

(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine Pricemore >>

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Enamine	EN300-87934-0.05g	(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine	1212423-60-3	0.05g	$744.0	2023-09-01
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